2-fluoro-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2-fluoro-N-[2-(6-oxopyridazin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C12H12FN3O3S/c13-10-4-1-2-5-11(10)20(18,19)15-8-9-16-12(17)6-3-7-14-16/h1-7,15H,8-9H2
• InChI Key: TUDKZBKZPYOZCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)F)S(=O)(=O)NCCN2C(=O)C=CC=N2
• Molecular Formula: C12H12FN3O3S
• Molecular Weight: 297.31 g/mol

Description

2-fluoro-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide, also known as Compound A, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. This compound has been synthesized using a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Anticancer Activity

A study by Rathish et al. (2012) synthesized novel pyridazinone derivatives bearing benzenesulfonamide moiety, evaluated for anticancer activity against various human cancer cell lines. One derivative showed remarkable activity against leukemia and non-small cell lung cancer with low GI(50) values, suggesting potential as a lead compound for developing new anticancer agents (Rathish et al., 2012).

COX-2 Inhibition for Anti-inflammatory Effects

Hashimoto et al. (2002) synthesized 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives and evaluated their abilities to inhibit cyclooxygenase-2 (COX-2) and cyclooxygenase-1 (COX-1) enzymes. The introduction of a fluorine atom increased COX-2 selectivity, leading to the identification of a potent, highly selective, and orally active COX-2 inhibitor, JTE-522, for treating rheumatoid arthritis, osteoarthritis, and acute pain (Hashimoto et al., 2002).

Antimicrobial Activity

Sarvaiya et al. (2019) focused on the synthesis of arylazopyrazole pyrimidone clubbed heterocyclic compounds, which were evaluated for their antimicrobial activity against various bacteria and fungi. This research highlights the potential of benzenesulfonamide derivatives in developing new antimicrobial agents (Sarvaiya et al., 2019).

Enzyme Inhibition for Therapeutic Applications

Gul et al. (2016) synthesized 4-(2-substituted hydrazinyl)benzenesulfonamides and studied their carbonic anhydrase inhibitory effects. These derivatives showed potent inhibition against human cytosolic carbonic anhydrase isoenzymes, indicating their potential in treating conditions associated with altered enzyme activity (Gul et al., 2016).

Zinc(II) Detection

Kimber et al. (2001) explored fluorophores for Zinc(II) detection, emphasizing the importance of such compounds in studying intracellular Zinc(II) levels. This research provides insights into the factors affecting the fluorescence of these fluorophores, contributing to the development of effective Zinc(II) sensors (Kimber et al., 2001).